Cas no 1216909-62-4 (3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid)

3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid is a versatile organic compound with significant applications in medicinal chemistry. It features a chloro-substituted pyrazole ring system, which enhances its reactivity and stability. This compound is well-suited for the synthesis of bioactive molecules due to its structural diversity and the potential for further functionalization. Its unique properties make it a valuable intermediate in the development of novel pharmaceuticals.
3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid structure
1216909-62-4 structure
Product Name:3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid
CAS No:1216909-62-4
MF:C10H7ClN2O2
MW:222.627781152725
MDL:MFCD09260319
CID:1037994
PubChem ID:52987595
Update Time:2025-06-18

3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid
    • 5-chloro-2-phenylpyrazole-3-carboxylic acid
    • 3-Chloro-1-phenyl-1H-pyrazole-5-carboxylicacid
    • 5-Chloro-2-phenyl-2H-pyrazole-3-carboxylic acid
    • 5-Chloro-2-phenyl-2H-pyrazole-3-carboxylicacid
    • DTXSID20680904
    • SCHEMBL22897161
    • 5-Chloro-2-phenyl-2H-pyrazole-3-carboxylic?acid
    • 1216909-62-4
    • DB-331134
    • MDL: MFCD09260319
    • Inchi: 1S/C10H7ClN2O2/c11-9-6-8(10(14)15)13(12-9)7-4-2-1-3-5-7/h1-6H,(H,14,15)
    • InChI Key: LKZUOESFSVMNDF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)N(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 222.0196052g/mol
  • Monoisotopic Mass: 222.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.1Ų

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